Bromo-PEG3-CH2CO2tBu
Overview
Description
Bromo-PEG3-CH2CO2tBu is a PEG derivative containing a bromide group and a t-butyl protected carboxyl group . The hydrophilic PEG spacer increases solubility in aqueous media . The bromide (Br) is a very good leaving group for nucleophilic substitution reactions .
Molecular Structure Analysis
The molecular formula of Bromo-PEG3-CH2CO2tBu is C12H23BrO5 . Its molecular weight is 327.21 g/mol . The IUPAC name is tert-butyl 2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]acetate .Chemical Reactions Analysis
The bromide (Br) in Bromo-PEG3-CH2CO2tBu is a very good leaving group for nucleophilic substitution reactions . The t-butyl protected carboxyl group can be deprotected under acidic conditions .Physical And Chemical Properties Analysis
Bromo-PEG3-CH2CO2tBu has a molecular weight of 327.21 g/mol . It has a XLogP3-AA of 1.4, indicating its partition coefficient between octanol and water . It has a topological polar surface area of 54 Ų . It has 0 hydrogen bond donors, 5 hydrogen bond acceptors, and 12 rotatable bonds .Scientific Research Applications
Catalysis and Synthesis :
- Bromo-functionalized PEG derivatives serve as catalysts in various synthesis processes. For instance, quaternary ammonium bromide functionalized PEG was used as a highly efficient and recyclable catalyst for the synthesis of 5-aryl-2-oxazolidinones from carbon dioxide and aziridines under solvent-free conditions (Du, Wu, Liu, & He, 2008).
- PEG derivatives have been used in liquid-phase synthesis of organic compounds. For example, an efficient synthesis method for 2-methyl-2-aryloxypropanoic acid derivatives was developed using PEG-supported 2-bromo-2-methylpropanoate (Huang, Huang, Sheng, Wang, Guo, & Jiang, 2007).
Bioconjugation and Drug Delivery :
- PEGylation, the process of attaching PEG to peptides and proteins, is a key application in drug delivery. PEGylation can shield antigenic and immunogenic epitopes and alter the biodistribution of polypeptides (Roberts, Bentley, & Harris, 2002).
Material Science and Chemistry :
- Bromo-functionalized PEG derivatives are used in the synthesis of various materials. For example, PEG-crowned potassium tribromide has been utilized for synthesizing tetrabromobisphenol A, a flame retardant (Verma, Jain, & Sain, 2012).
- PEG derivatives play a role in creating amphiphilic polymer co-networks, contributing to the development of materials with unique properties, such as variable swelling capacity in different solvents (Zhou, Qian, Zhang, Xu, Zhu, Cheng, Kang, Yao, & Fu, 2014).
Environmental Chemistry :
- PEG-functionalized compounds have been explored for environmentally friendly chemical processes. For example, Pd/C-catalyzed cyanation of aryl halides in aqueous PEG represents a greener approach to chemical synthesis (Chen, Weng, Zheng, Zhu, Cai, Cai, & Wan, 2008).
Biomedical Research :
- In biomedical research, PEG derivatives are used for bioconjugation. For example, a study on the metabolism and pharmacokinetics of a radiolabeled antibody used a polyethylene glycol linker (Guillou, Earley, Klingler, Nisli, Nüesch, Fay, & Holland, 2021).
Mechanism of Action
Target of Action
Bromo-PEG3-CH2CO2tBu is a PEG linker . The primary targets of this compound are molecules that undergo nucleophilic substitution reactions . The bromide (Br) group in the compound is a very good leaving group for these reactions .
Mode of Action
The compound contains a bromide group and a t-butyl protected carboxyl group . The bromide group is a very good leaving group for nucleophilic substitution reactions . This means that the bromide group can be replaced by a nucleophile, a molecule that donates an electron pair to form a chemical bond. The t-butyl protected carboxyl group can be deprotected under acidic conditions .
Pharmacokinetics
The hydrophilic peg spacer in the compound increases its solubility in aqueous media , which could influence its Absorption, Distribution, Metabolism, and Excretion (ADME) properties.
Result of Action
As a peg linker, it is likely used to connect two entities while increasing the overall compound’s solubility in aqueous media .
Action Environment
The action of Bromo-PEG3-CH2CO2tBu can be influenced by environmental factors such as pH. For instance, the t-butyl protected carboxyl group in the compound can be deprotected under acidic conditions .
properties
IUPAC Name |
tert-butyl 2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23BrO5/c1-12(2,3)18-11(14)10-17-9-8-16-7-6-15-5-4-13/h4-10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDLOTPAWUBQPND-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)COCCOCCOCCBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23BrO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bromo-PEG3-CH2CO2tBu |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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